Cas no 1017779-28-0 (3-[5-METHYL-2-(TRIFLUOROMETHYL)PHENYL]PROPIONIC ACID)

3-[5-Methyl-2-(trifluoromethyl)phenyl]propionic acid is a fluorinated aromatic carboxylic acid derivative with a propionic acid side chain. Its structure, featuring a trifluoromethyl group and a methyl substituent on the phenyl ring, enhances its steric and electronic properties, making it valuable in pharmaceutical and agrochemical synthesis. The trifluoromethyl group contributes to increased metabolic stability and lipophilicity, while the propionic acid moiety allows for further functionalization. This compound is particularly useful as an intermediate in the development of bioactive molecules, where its unique substitution pattern can influence binding affinity and selectivity. It is typically handled under standard laboratory conditions, requiring protection from moisture and excessive heat.

3-[5-METHYL-2-(TRIFLUOROMETHYL)PHENYL]PROPIONIC ACID structure

1017779-28-0 structure

Product Name:3-[5-METHYL-2-(TRIFLUOROMETHYL)PHENYL]PROPIONIC ACID

CAS No:1017779-28-0

MF:C₁₁H₁₁F₃O₂

MW:232.199054002762

CID:4567489

Update Time:2025-06-08

3-[5-METHYL-2-(TRIFLUOROMETHYL)PHENYL]PROPIONIC ACID Chemical and Physical Properties

Names and Identifiers

- 3-[5-METHYL-2-(TRIFLUOROMETHYL)PHENYL]PROPIONIC ACID
- Benzenepropanoic acid, 5-methyl-2-(trifluoromethyl)-
- Inchi： 1S/C11H11F3O2/c1-7-2-4-9(11(12,13)14)8(6-7)3-5-10(15)16/h2,4,6H,3,5H2,1H3,(H,15,16)
- InChI Key： IWLLHXJQPUHXAU-UHFFFAOYSA-N
- SMILES： C1(CCC(O)=O)=CC(C)=CC=C1C(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 4

Experimental Properties

Density: 1.3±0.1 g/cm3
Boiling Point: 284.9±35.0 °C at 760 mmHg
Flash Point: 126.1±25.9 °C
Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-[5-METHYL-2-(TRIFLUOROMETHYL)PHENYL]PROPIONIC ACID Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-[5-METHYL-2-(TRIFLUOROMETHYL)PHENYL]PROPIONIC ACID Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A010009004-250mg	3-(5-Methyl-2-(trifluoromethyl)phenyl)propanoic acid	1017779-28-0	97%	250mg	$504.00	2023-09-04
Alichem	A010009004-500mg	3-(5-Methyl-2-(trifluoromethyl)phenyl)propanoic acid	1017779-28-0	97%	500mg	$831.30	2023-09-04
Alichem	A010009004-1g	3-(5-Methyl-2-(trifluoromethyl)phenyl)propanoic acid	1017779-28-0	97%	1g	$1460.20	2023-09-04
Apollo Scientific	PC302708-1g	3-[5-Methyl-2-(trifluoromethyl)phenyl]propionic acid	1017779-28-0	98%	1g	£93.00	2025-02-21
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD505346-1g	3-(5-Methyl-2-(trifluoromethyl)phenyl)propanoic acid	1017779-28-0	97%	1g	￥1715.0	2023-04-06
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD505346-5g	3-(5-Methyl-2-(trifluoromethyl)phenyl)propanoic acid	1017779-28-0	97%	5g	￥5138.0	2023-04-06
A2B Chem LLC	AE32733-1g	3-(5-Methyl-2-(trifluoromethyl)phenyl)propanoic acid	1017779-28-0	95%	1g	$315.00	2024-04-20
A2B Chem LLC	AE32733-250mg	3-(5-Methyl-2-(trifluoromethyl)phenyl)propanoic acid	1017779-28-0	95%	250mg	$131.00	2024-04-20